Cas no 41414-30-6 (1-(Cyclopent-1-en-1-yl)-3-methylbut-2-en-1-one)

• Product Name: 1-(Cyclopent-1-en-1-yl)-3-methylbut-2-en-1-one
• CAS No: 41414-30-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 2635334
• PubChem ID: 24973693
• Update Time: 2025-04-21

1-(Cyclopent-1-en-1-yl)-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopenten-1-yl)-3-methylbut-2-en-1-one
• 1-(Cyclopent-1-en-1-yl)-3-methylbut-2-en-1-one
• 1-(1-cyclopentenyl)-3-methylbut-2-en-1-one
• DTXSID20648180
• 41414-30-6
• 1-(1-cyclopenten-1-yl)-3-methyl-2-buten-1-one

• Inchi： 1S/C10H14O/c1-8(2)7-10(11)9-5-3-4-6-9/h5,7H,3-4,6H2,1-2H3
• InChI Key： XIQZWXRTLOQFCQ-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)C1=CCCC1

Computed Properties

• Exact Mass: 150.104465066Da
• Monoisotopic Mass: 150.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų